Cas no 111708-04-4 (bis(methoxymethyl)-phenylphosphane)

bis(methoxymethyl)-phenylphosphane structure
111708-04-4 structure
Product Name:bis(methoxymethyl)-phenylphosphane
CAS No:111708-04-4
MF:C10H15O2P
MW:198.198663949966
CID:2607142
PubChem ID:2785199
Update Time:2025-04-21

bis(methoxymethyl)-phenylphosphane Chemical and Physical Properties

Names and Identifiers

    • bis(methoxymethyl)-phenylphosphane
    • DTXSID80382871
    • Phosphine, bis(methoxymethyl)phenyl-
    • 111708-04-4
    • AKOS006279933
    • Inchi: 1S/C10H15O2P/c1-11-8-13(9-12-2)10-6-4-3-5-7-10/h3-7H,8-9H2,1-2H3
    • InChI Key: QYGXMZNWTDXGBT-UHFFFAOYSA-N
    • SMILES: P(COC)(COC)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 198.08096671Da
  • Monoisotopic Mass: 198.08096671Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 32.05000
  • LogP: 2.00160
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